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Compound of Interest

Compound Name: Nandrolone cypionate

Cat. No.: B1209252 Get Quote

Introduction

Nandrolone cypionate is an anabolic-androgenic steroid and a long-acting ester of

nandrolone. It is utilized in therapeutic applications for conditions such as anemia and

osteoporosis and is also monitored in sports anti-doping control. Accurate and precise

quantification of nandrolone cypionate in pharmaceutical formulations and biological matrices

is crucial for quality control and regulatory compliance. This application note details a robust

High-Performance Liquid Chromatography (HPLC) method for the quantification of nandrolone
cypionate.

Principle

This method employs reversed-phase HPLC (RP-HPLC) with UV detection to separate and

quantify nandrolone cypionate. The separation is achieved on a C18 column with an isocratic

mobile phase consisting of a mixture of acetonitrile and a phosphate buffer. The analyte is

detected by its UV absorbance at a specific wavelength, and the concentration is determined

by comparing the peak area of the sample to that of a known standard.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions
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A standard HPLC system equipped with a UV detector is required. The following table

summarizes the instrumental parameters.

Parameter Specification

HPLC System
Quaternary Pump, Autosampler, Column Oven,

UV-Vis Detector

Column C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase
Acetonitrile : 10 mM Phosphate Buffer (pH 7.0)

(50:50, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

Detection Wavelength 240 nm

Run Time 10 minutes

2. Reagent and Standard Preparation

Acetonitrile: HPLC grade

Water: HPLC grade or deionized water

Phosphate Buffer (10 mM, pH 7.0): Dissolve an appropriate amount of monobasic potassium

phosphate in water, adjust the pH to 7.0 with a suitable base (e.g., sodium hydroxide), and

bring to the final volume with water. Filter through a 0.45 µm membrane filter.

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Nandrolone
Cypionate reference standard and dissolve it in 100 mL of the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 50

µg/mL.
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3. Sample Preparation

For Pharmaceutical Formulations (Oily Injections): Accurately measure a volume of the oily

injection equivalent to 10 mg of nandrolone cypionate. Dissolve the sample in a suitable

solvent like ethanol and shake for an extended period to ensure complete extraction. Filter

the solution through a 0.45 µm syringe filter. Dilute the filtrate with the mobile phase to a final

concentration within the calibration range (e.g., 10 µg/mL).[1]

4. Calibration Curve

Inject 20 µL of each working standard solution into the HPLC system. Record the peak area for

each concentration. Plot a calibration curve of peak area versus concentration. A linear

regression analysis should be performed, and the correlation coefficient (r²) should be ≥ 0.999.

5. Sample Analysis

Inject 20 µL of the prepared sample solution into the HPLC system. Record the peak area of

the nandrolone cypionate peak. Calculate the concentration of nandrolone cypionate in the

sample using the linear regression equation obtained from the calibration curve.

Quantitative Data Summary
The following table summarizes the expected performance characteristics of this HPLC method

for the quantification of nandrolone cypionate.

Parameter Expected Value

Retention Time ~ 6.5 min

Linearity Range 1 - 50 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) ~ 0.01 µg/mL[1]

Limit of Quantification (LOQ) ~ 0.05 µg/mL[1]

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%
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Experimental Workflow Diagram
HPLC Quantification Workflow for Nandrolone Cypionate
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Caption: Workflow for Nandrolone Cypionate Quantification by HPLC.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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